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Compound of Interest

Compound Name: Mthfd2-IN-3

Cat. No.: B12399992 Get Quote

Essential Safety and Handling Guide for Mthfd2-
IN-3
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of Mthfd2-IN-
3, a potent methylenetetrahydrofolate dehydrogenase (MTHFD2) inhibitor. The following

procedures are designed to ensure the safe handling, use, and disposal of this compound in a

laboratory setting.

I. Compound Data
While a specific Safety Data Sheet (SDS) for Mthfd2-IN-3 is not publicly available, the following

information has been compiled from available sources. It is imperative to handle this compound

with care, assuming it may have hazardous properties, and to consult a certified SDS upon

acquisition.
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Property Value

Chemical Name Mthfd2-IN-3 (compound 10)[1]

Molecular Formula C22H19NO7S[1]

Molecular Weight 441.45 g/mol [1]

Physical State Solid (assumed)

Solubility Soluble in DMSO

Storage Store at -20°C for long-term storage.

II. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following PPE is mandatory when handling Mthfd2-IN-3.

Eye and Face Protection:

Wear ANSI/ISEA Z87.1-compliant safety glasses with side shields or chemical safety

goggles.[2][3]

A face shield should be worn in situations with a higher risk of splashing.

Hand Protection:

Wear chemically resistant gloves, such as nitrile or neoprene.[4]

Glove thickness should be a minimum of 0.11 mm.

Always inspect gloves for tears or punctures before use.

Change gloves immediately if they become contaminated, punctured, or torn.

Wash hands thoroughly with soap and water after removing gloves.

Body Protection:
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A fully buttoned laboratory coat must be worn to protect street clothes and skin.

For larger quantities or when there is a significant risk of splashing, chemical-resistant

aprons or coveralls are recommended.[4]

Respiratory Protection:

Work with Mthfd2-IN-3 in a certified chemical fume hood to minimize inhalation exposure.

If a fume hood is not available, or if weighing and transferring fine powders, a NIOSH-

approved respirator with an appropriate particulate filter (e.g., N95, P100) is required.[3]

III. Operational and Disposal Plans
Adherence to strict operational procedures is critical for safety and to maintain the integrity of

your research.

A. Handling and Operational Protocol:

Preparation:

Before handling, ensure that the chemical fume hood is functioning correctly.

Gather all necessary materials, including the compound, solvents, and weighing

equipment, and place them inside the fume hood.

Ensure an emergency eyewash station and safety shower are readily accessible.[2]

Weighing and Reconstitution:

Perform all weighing and reconstitution of the solid compound within the chemical fume

hood to prevent the generation of airborne dust.

Use a microbalance with a draft shield for accurate and contained weighing.

If reconstituting in a solvent like DMSO, add the solvent slowly to the solid to avoid

splashing.

Experimental Use:
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Keep containers of Mthfd2-IN-3 tightly sealed when not in use.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

Avoid eating, drinking, or smoking in the laboratory where the compound is handled.[2][3]

B. Spill Management:

Minor Spills (Solid):

If a small amount of solid is spilled, gently cover it with a damp paper towel to avoid

creating dust.

Carefully wipe up the material, placing the contaminated paper towel in a sealed bag for

hazardous waste disposal.

Clean the spill area with an appropriate solvent and then with soap and water.

Minor Spills (Liquid Solution):

Absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or chemical

absorbent pads).

Place the contaminated absorbent material into a sealed container for hazardous waste

disposal.

Clean the spill area with an appropriate solvent and then with soap and water.

Major Spills:

Evacuate the immediate area.

Alert your laboratory supervisor and institutional safety officer.

Prevent others from entering the area.

Follow your institution's specific procedures for large chemical spills.
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C. Disposal Plan:

All waste materials contaminated with Mthfd2-IN-3, including empty containers, used PPE,

and spill cleanup materials, must be disposed of as hazardous chemical waste.

Collect waste in clearly labeled, sealed containers.

Follow all local, state, and federal regulations for hazardous waste disposal.[2][3] Do not

dispose of Mthfd2-IN-3 down the drain.

IV. Experimental Workflow Diagram
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Caption: Workflow for the safe handling of Mthfd2-IN-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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